Cas no 1361547-82-1 (5-(2,6-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine)

• Product Name: 5-(2,6-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine
• CAS No: 1361547-82-1
• MF: C₁₂H₆Cl₂F₂N₂O₃
• MW: 335.090447902679
• CID: 4928118
• Update Time: 2025-10-29

5-(2,6-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine

• Inchi： 1S/C12H6Cl2F2N2O3/c13-7-2-1-3-8(14)10(7)6-4-9(18(19)20)11(17-5-6)21-12(15)16/h1-5,12H
• SMILES： ClC1C=CC=C(C=1C1C=NC(=C(C=1)[N+](=O)[O-])OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4.8
• Topological Polar Surface Area: 67.9

Additional information on 5-(2,6-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine

Recent Advances in the Study of 5-(2,6-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine (CAS: 1361547-82-1)

The compound 5-(2,6-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine (CAS: 1361547-82-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of 5-(2,6-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of biological activity, recent studies have explored the compound's potential as an inhibitor of specific enzymatic targets. Preliminary data suggest that 5-(2,6-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine exhibits selective binding to certain kinases, making it a candidate for the development of targeted therapies. In vitro assays have demonstrated its efficacy in inhibiting cell proliferation in various cancer cell lines, with minimal cytotoxicity to normal cells. These findings underscore its potential as a lead compound for anticancer drug development.

Furthermore, pharmacokinetic studies have been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that 5-(2,6-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine has favorable bioavailability and metabolic stability, which are essential for its progression into animal models and clinical trials. Researchers are also investigating its potential synergies with existing therapeutic agents, aiming to enhance its therapeutic efficacy and reduce the likelihood of drug resistance.

In conclusion, the recent advancements in the study of 5-(2,6-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine (CAS: 1361547-82-1) highlight its potential as a valuable asset in the field of chemical biology and pharmaceutical research. Ongoing studies are expected to provide deeper insights into its mechanism of action and therapeutic applications, paving the way for its eventual translation into clinical use. The compound's unique structural and pharmacological properties make it a promising candidate for addressing unmet medical needs, particularly in oncology and other disease areas.